Cas no 2151538-39-3 (5-bromo-2-(oxiran-2-yl)-1,3-thiazole)

• Product Name: 5-bromo-2-(oxiran-2-yl)-1,3-thiazole
• CAS No: 2151538-39-3
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• CID: 6264146
• PubChem ID: 165722124
• Update Time: 2025-10-17

5-bromo-2-(oxiran-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(oxiran-2-yl)-1,3-thiazole
• 2151538-39-3
• EN300-1921118

• Inchi： 1S/C5H4BrNOS/c6-4-1-7-5(9-4)3-2-8-3/h1,3H,2H2
• InChI Key： YHQUGGISDAEVKL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2CO2)S1

Computed Properties

• Exact Mass: 204.91970g/mol
• Monoisotopic Mass: 204.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-bromo-2-(oxiran-2-yl)-1,3-thiazole

5-Bromo-2-(Oxiran-2-yl)-1,3-Thiazole (CAS No. 2151538-39-3): An Overview and Recent Developments

5-Bromo-2-(Oxiran-2-yl)-1,3-thiazole (CAS No. 2151538-39-3) is a versatile compound with significant potential in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique bromine and epoxide functionalities, has attracted considerable attention due to its reactivity and the ability to participate in a wide range of chemical transformations. In this article, we will delve into the chemical properties, synthetic applications, and recent research advancements involving 5-bromo-2-(oxiran-2-yl)-1,3-thiazole.

Chemical Structure and Properties

The molecular structure of 5-bromo-2-(oxiran-2-yl)-1,3-thiazole consists of a thiazole ring with a bromine substituent at the 5-position and an oxirane (epoxide) group at the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule. The bromine atom is an excellent leaving group, making the compound highly reactive in nucleophilic substitution reactions. The oxirane group, on the other hand, is highly strained and readily undergoes ring-opening reactions with nucleophiles.

The combination of these functionalities makes 5-bromo-2-(oxiran-2-yl)-1,3-thiazole a valuable intermediate in the synthesis of complex organic molecules. Its reactivity can be harnessed to introduce diverse functional groups and create structurally intricate compounds with potential applications in pharmaceuticals, agrochemicals, and materials science.

Synthetic Applications

5-Bromo-2-(oxiran-2-yl)-1,3-thiazole has been widely utilized in organic synthesis due to its versatile reactivity. One of the key applications is in the construction of complex heterocyclic systems. For instance, recent studies have demonstrated its utility in the synthesis of thiazolo[4,5-d]pyrimidines, a class of compounds with promising biological activities. The bromine substituent can be selectively replaced by various nucleophiles, such as amines or thiols, leading to the formation of substituted thiazoles with diverse functionalities.

The oxirane group can also be selectively opened under mild conditions using nucleophiles like alcohols or amines. This ring-opening reaction can introduce new functional groups into the molecule, further expanding its synthetic utility. For example, the reaction of 5-bromo-2-(oxiran-2-yl)-1,3-thiazole with primary amines has been shown to yield N-substituted amino thiazoles, which are important intermediates in the synthesis of bioactive molecules.

Recent Research Advancements

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of compounds derived from 5-bromo-2-(oxiran-2-yl)-1,3-thiazole. One notable area of research is its use as a scaffold for developing anti-cancer agents. Studies have shown that certain derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. For instance, a recent publication in the Journal of Medicinal Chemistry reported that N-substituted amino thiazoles derived from 5-bromo-2-(oxiran-2-yl)-1,3-thiazole showed selective inhibition of cancer cell proliferation without significant toxicity to normal cells.

Another area of interest is the use of 5-bromo-2-(oxiran-2-yl)-1,3-thiazole-based compounds as inhibitors of specific enzymes involved in disease pathways. Enzyme inhibitors are crucial for developing targeted therapies for various diseases. Research has demonstrated that certain derivatives of this compound can effectively inhibit key enzymes involved in inflammatory responses and neurodegenerative diseases.

Safety and Handling

While 5-bromo-2-(oxiran-2-yl)-1,3-thiazole is a valuable chemical intermediate with numerous applications, it is important to handle it with care due to its reactivity and potential hazards. Standard laboratory safety protocols should be followed when working with this compound. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper ventilation should be ensured to minimize exposure to vapors.

In summary, 5-bromo-2-(oxiran-2-yl)-1,3-thiazole (CAS No. 2151538-39-3) is a highly versatile compound with significant potential in medicinal chemistry and organic synthesis. Its unique combination of bromine and oxirane functionalities makes it an excellent intermediate for constructing complex organic molecules with diverse applications. Recent research advancements have further highlighted its importance as a scaffold for developing bioactive compounds with therapeutic potential.